![molecular formula C16H12BrNO3S B3361384 5-Bromo-2-methyl-1-(phenylsulfonyl)-1h-indole-3-carbaldehyde CAS No. 919295-67-3](/img/structure/B3361384.png)
5-Bromo-2-methyl-1-(phenylsulfonyl)-1h-indole-3-carbaldehyde
Overview
Description
5-Bromo-2-methyl-1-(phenylsulfonyl)-1h-indole-3-carbaldehyde is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. This compound has been synthesized through various methods, and its mechanism of action has been extensively studied.
Scientific Research Applications
Synthesis and Characterization
Synthesis of Derivatives
Research by Gribble et al. (2002) discusses the synthesis of various indole derivatives, including the fused heterocycle 4-(phenylsulfonyl)-4H-furo[3,4-b]indole, from indole-3-carbaldehyde. This process involves several steps, including protection, lithiation, and cyclization, demonstrating the chemical versatility of indole derivatives (Gribble, Jun Jiang, & Yanbing Liu, 2002).
Molecular Interactions and Structure Analysis
The study by Barakat et al. (2017) involves a condensation reaction using 5-bromo-1H-indole-3-carbaldehyde and explores the resulting compound's crystal structure. This research provides insights into intermolecular interactions and the molecular structure of indole derivatives (Barakat et al., 2017).
Chemical Properties and Reactions
Hydrogen Bonding and Crystallography
Ali et al. (2005) focus on the molecular pairing and hydrogen bonding of a compound derived from 5-bromo-1H-indole-3-carbaldehyde, which contributes to understanding its chemical behavior in crystal structures (H. M. Ali, S. N. A. Halim, & S. Ng, 2005).
Baeyer-Villiger Oxidation Application
Bourlot et al. (1994) describe the Baeyer-Villiger rearrangement of 1H-indole-3-carbaldehydes, a process applicable to the synthesis of various indole derivatives. This study highlights the influence of different groups on this reaction (Bourlot, Desarbre, & Mérour, 1994).
Pharmacological Potential
- Anticonvulsant Activity: Gautam et al. (2021) explored the synthesis of novel indole derivatives, including those related to 5-Bromo-2-methyl-1-(phenylsulfonyl)-1h-indole-3-carbaldehyde, for potential anticonvulsant and antimicrobial activities. This study illustrates the potential pharmacological applications of these compounds (Gautam, Gupta, & Yogi, 2021).
Applications in Catalysis
- Synthesis of Heteropolycycles: Zhang and Larock (2003) conducted research on the palladium-catalyzed intramolecular annulation of alkynes in N-substituted 2-bromo-1H-indole-3-carboxaldehydes. This process is significant for the synthesis of gamma-carboline derivatives, demonstrating the utility of indole derivatives in catalytic reactions (Zhang & Larock, 2003).
properties
IUPAC Name |
1-(benzenesulfonyl)-5-bromo-2-methylindole-3-carbaldehyde | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H12BrNO3S/c1-11-15(10-19)14-9-12(17)7-8-16(14)18(11)22(20,21)13-5-3-2-4-6-13/h2-10H,1H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
NMKIYJWRGBNSRT-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C2=C(N1S(=O)(=O)C3=CC=CC=C3)C=CC(=C2)Br)C=O | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H12BrNO3S | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10582746 | |
Record name | 1-(Benzenesulfonyl)-5-bromo-2-methyl-1H-indole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10582746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
378.2 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
919295-67-3 | |
Record name | 1-(Benzenesulfonyl)-5-bromo-2-methyl-1H-indole-3-carbaldehyde | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10582746 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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